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Compound of Interest

Compound Name: Deae-F

CAS No.: 27591-69-1

Cat. No.: B1682907 Get Quote

A Note on Terminology: The term "DEAE-F" does not correspond to a standardized chemical

name in widely accessible chemical databases. It is likely an abbreviation or a specific product

name, possibly referring to a "fast flow" variant of a DEAE-functionalized chromatography

resin. This guide will, therefore, focus on the core chemical moiety, Diethylaminoethanol

(DEAE), and its most common derivatives used in research and drug development: DEAE-

Cellulose, DEAE-Dextran, and DEAE-Sepharose Fast Flow.

Part 1: The Core Moiety: Diethylaminoethanol
(DEAE)
Diethylaminoethanol (DEAE) is the fundamental chemical building block for a range of

derivatives used in various industrial and scientific applications. It is an organic compound that

contains both a tertiary amine and a primary alcohol functional group.

Chemical Structure and Molecular Weight of DEAE
DEAE is a colorless, hygroscopic liquid with a characteristic ammonia-like odor.[1] It is miscible

with water, alcohol, and ether.[2]

Chemical Formula: C₆H₁₅NO[3]

Molecular Weight: 117.19 g/mol [4]
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IUPAC Name: 2-(Diethylamino)ethan-1-ol[3]

Synonyms: 2-(Diethylamino)ethanol, N,N-Diethylethanolamine[1][3]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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